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Compound of Interest

Ethyl 4-[2-
Compound Name:
(dimethylamino)ethyllbenzoate

CAS No.: 910044-15-4

Cat. No.: B12598235

Get Quote

Core Directive: The "Living" SDS

In drug development, an SDS for aminoalkyl benzoates is not merely a compliance document;
it is a risk management tool that must evolve with the compound's lifecycle. These derivatives
share a common pharmacophore—a lipophilic benzene ring linked to a hydrophilic amine via
an ester chain.[1] This structure dictates their primary hazards: ester hydrolysis instability,
potent sodium channel blockade, and immunogenic sensitization.

This guide moves beyond generic templates to provide a technically grounded architecture for
authoring and interpreting SDSs for this specific chemical class.

Hazard Identification & Classification Logic

Scientific Integrity: The GHS classification for this class is driven by two distinct mechanisms:

e Acute Systemic Toxicity: Caused by voltage-gated
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channel blockade, leading to CNS excitation followed by depression.[1]

o Sensitization: Metabolic hydrolysis yields para-aminobenzoic acid (PABA) species, known
haptens that trigger Type IV hypersensitivity.[1]

GHS Classification Framework

Hazard Class Category Hazard Statement Mechanistic Basis

Rapid absorption of

H301/H302: _ -
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swallowed
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eye irritation local pH elevation on
mucous membranes.
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(CNS, Blood) on hemoglobin).

Visualization: Toxicity Mechanism Flow

Figure 1: The causal link between chemical structure and physiological hazard.
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Caption: Dual-pathway toxicity profile showing the divergence between acute neurological
effects and delayed immunological responses.

Composition & Ingredient Integrity

Expertise Note: Commercial supplies of aminoalkyl benzoates often contain degradation
products. An SDS must account for impurities that alter the toxicity profile.

e Primary Impurity:p-Aminobenzoic Acid (PABA).
+ Self-Validating Purity Check:

o Visual: Pure compounds are white crystalline solids. A yellow tint indicates oxidation of the
aromatic amine (formation of azo/nitro compounds).[1]
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o Odor: A vinegar-like smell indicates ester hydrolysis (release of acetic acid if acetylated, or
other acid byproducts).[1]

First Aid Measures (Field-Proven Protocols)

Standard "rinse with water" advice is insufficient for potent anesthetics.[1] The lipophilicity
allows rapid dermal absorption, causing local numbness that masks chemical burns.

Protocol: "Caine" Exposure Response

o Dermal Contact (Numbness Warning):

o Immediate Action: Wash with soap and lukewarm water.[1] Do NOT use alcohol or organic
solvents, which enhance transdermal absorption.

o Self-Validation: Test for sensation.[1] If the area is numb, absorption has occurred. Monitor
for systemic signs (metallic taste, tinnitus).[2]

e Ocular Contact:

o Critical: The anesthetic effect abolishes the blink reflex. The eye may be injured without

pain.

o Action: Irrigate for 15 minutes. Tape the eye shut post-irrigation to prevent corneal
abrasion until sensation returns.

o Methemoglobinemia Watch:

o For Benzocaine/Prilocaine derivatives, monitor for cyanosis (blue lips/nail beds)
independent of respiratory distress.[1]

o Antidote Reference: Methylene Blue (1-2 mg/kg 1V) is the standard clinical intervention [1].

[1]

Handling, Storage & Stability

Trustworthiness: Stability is the Achilles' heel of this class. The ester bond is susceptible to
hydrolysis, catalyzed by moisture, acids, and bases.
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Storage Architecture

Parameter Requirement Rationale

Retards ester hydrolysis rates.

Temperature 2-8°C (Refrigerated) o
) Prevents oxidation of the

Atmosphere Inert Gas (Argon/Nitrogen) ] ]

primary amine group.

i ) UV light accelerates amine

Light Amber Glass / Foil o )

oxidation (yellowing).

Alkalis cause rapid
Incompatibility Avoid: Strong Oxidizers, Alkalis  saponification (breakdown) of

the ester.

Experimental Protocol: Stability Verification

Before using stored material for critical biological assays:
e Dissolve 10 mg of sample in 1 mL deuterated solvent (

or

).

e Run 1H-NMR: Check for the disappearance of the ester methylene triplet (approx. 4.3 ppm)
and appearance of alcohol/acid peaks.[1]

e Threshold: >1% hydrolysis warrants repurification for potency assays.

Toxicological Data Summary

Comparative toxicity illustrates the structure-activity relationship (SAR).[1] Increasing the alkyl
chain length (lipophilicity) generally increases potency and toxicity.[1]
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CAS No.[3][4] LD50 (Oral, Potency (Ref: Sensitization
Compound . ]
[5] Rat) Procaine=1) Risk
Procaine HCI 51-05-8 200 mg/kg [2] 1 High (PABA)
High
Benzocaine 94-09-7 3042 mg/kg [3] Surface Only (Methemoglobine
mia)
Tetracaine 94-24-6 160 mg/kg [4] 10 Moderate
Proparacaine 5875-06-9 ~100 mg/kg High Moderate

Emergency Response Workflow

Directive: This workflow is designed for laboratory safety officers managing a spill or exposure
event.
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Caption: Decision matrix for acute exposure, prioritizing CNS stabilization and
methemoglobinemia detection.

Regulatory & Disposal Considerations

o« REACH (EU): Most aminoalkyl benzoates are registered. PABA metabolites are potential
environmental sensitizers.[1]
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» Disposal:

o Do NOT dispose of down the drain.[1] These compounds are aquatic toxins (H411).[1][4]
[6]

o Incineration: High-temperature incineration (1000°C) with scrubber is required to prevent
NOXx release from the amine/nitro groups.[1]

o Deactivation: For small spills, treat with dilute NaOH to hydrolyze the ester (destroying
anesthetic activity) before absorbing onto vermiculite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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